Cas no 125056-71-5 (2,4(1H,3H)-Pyrimidinedione,1-[(2-hydroxyethoxy)methyl]-5-methyl-6-(methylthio)-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,1-[(2-hydroxyethoxy)methyl]-5-methyl-6-(methylthio)-
• CAS No: 125056-71-5
• MF: C₉H₁₄N₂O₄S
• MW: 246.283461093903
• CID: 145672
• PubChem ID: 452897
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,1-[(2-hydroxyethoxy)methyl]-5-methyl-6-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-[(2-hydroxyethoxy)methyl]-5-methyl-6-(methylthio)-
• 1-(2-hydroxyethoxymethyl)-5-methyl-6-methylsulfanylpyrimidine-2,4-dione
• 1-((2-Hydroxyethoxy)methyl)-6-(methylthio)thymine
• 1-[(2-Hydroxyethoxy)methyl]-6-(methylthio)thymine
• 2,4(1H,3H)-Pyrimidinedione, 1-((2-hydroxyethoxy)methyl)-5-methyl-6-(methylthio)-
• 1-(2OHEtOMe)-6(MeS)T
• CHEMBL117519
• DTXSID90154602
• 2,4(1H,3H)-Pyrimidinedione, 1-[(2-hydroxyethoxy)methyl]-5-methyl-6-(methylthio)-
• 1-(2-hydroxyethoxymethyl)-5-methyl-6-methylsulfanyl-pyrimidine-2,4-dione
• 125056-71-5

• Inchi： 1S/C9H14N2O4S/c1-6-7(13)10-9(14)11(8(6)16-2)5-15-4-3-12/h12H,3-5H2,1-2H3,(H,10,13,14)
• InChI Key： RCMQIVZCCPUJFH-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C)C(NC(N1COCCO)=O)=O

Computed Properties

• Exact Mass: 246.06752
• Monoisotopic Mass: 246.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.38
• Refractive Index: 1.59
• PSA: 78.87